Cas no 104736-09-6 (4E-Deacetylchromolaenide 4'-O-acetate)

• Product Name: 4E-Deacetylchromolaenide 4'-O-acetate
• CAS No: 104736-09-6
• Molecular Formula: C₂₂H₂₈O₇
• Molecular Weight: 404.453527450562
• CID: 3013699
• PubChem ID: 137796305

4E-Deacetylchromolaenide 4'-O-acetate Properties

Names and Identifiers

• 4E-Deacetylchromolaenide 4'-O-acetate
• 104736-09-6
• (9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 4-acetyloxy-2-methylbut-2-enoate
• EEA73609

• InChIKey： DULROFCOEMAPJD-UHFFFAOYSA-N
• Inchi： 1S/C22H28O7/c1-12-6-7-17(24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-27-16(5)23/h6,8,11,17-20,24H,4,7,9-10H2,1-3,5H3
• SMILES： O1C(C(=C)C2C1C=C(C)C(CC=C(C)CC2OC(C(=CCOC(C)=O)C)=O)O)=O

Computed Properties

• Exact Mass: 404.18350323g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 404.18350323g/mol
• Heavy Atom Count: 29
• Complexity: 787
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Boiling Point: 574.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 195.0±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives